Cas no 332381-76-7 (2-p-Tolyl-quinoline-4-carboxylic acid benzylamide)

• Product Name: 2-p-Tolyl-quinoline-4-carboxylic acid benzylamide
• CAS No: 332381-76-7
• MF: C₂₄H₂₀N₂O
• MW: 352.428405761719
• CID: 3071683
• PubChem ID: 1147356
• Update Time: 2025-05-26

2-p-Tolyl-quinoline-4-carboxylic acid benzylamide Chemical and Physical Properties

Names and Identifiers

• 2-p-Tolyl-quinoline-4-carboxylic acid benzylamide
• SB73074
• 332381-76-7
• Oprea1_460533
• AKOS000577634
• N-Benzyl-2-(p-tolyl)quinoline-4-carboxamide
• Oprea1_299154
• BRD-K45088756-001-01-1

• MDL： MFCD02049169
• Inchi： 1S/C24H20N2O/c1-17-11-13-19(14-12-17)23-15-21(20-9-5-6-10-22(20)26-23)24(27)25-16-18-7-3-2-4-8-18/h2-15H,16H2,1H3,(H,25,27)
• InChI Key： RDACGBLQBNSBGB-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(C2C=CC(C)=CC=2)=NC2C=CC=CC1=2)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 352.157563266Da
• Monoisotopic Mass: 352.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-p-Tolyl-quinoline-4-carboxylic acid benzylamide

2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide

The compound 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide (CAS No. 332381-76-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this molecule combines a quinoline ring system with a p-tolyl group at the 2-position and a benzylamide substituent at the 4-position, making it a versatile platform for further chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also allow for better control over the stereochemistry and purity of the final product. The compound has been found to exhibit interesting photophysical properties, making it a promising candidate for applications in optoelectronics and sensors.

One of the most notable applications of 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide is in the field of drug discovery. Its quinoline core is known to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that this compound can modulate key signaling pathways involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, researchers have reported that 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide exhibits selective inhibition against certain oncogenic kinases, suggesting its potential as a lead compound for anti-cancer therapies.

In addition to its biological applications, 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide has also been explored for its role in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been leveraged to create advanced surfaces with tailored wettability and mechanical properties. These surfaces find applications in microfluidics, biosensors, and anti-fouling coatings. Furthermore, the compound's photoresponsive behavior under UV light has been utilized to develop stimuli-responsive materials for smart packaging and controlled drug delivery systems.

The synthesis of 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide involves a multi-step process that typically starts with the preparation of the quinoline skeleton. This is followed by functionalization at specific positions to introduce the p-tolyl and benzylamide groups. The use of protecting groups and orthogonal reaction conditions ensures high yields and excellent regioselectivity during the synthesis. Recent optimizations in this process have significantly reduced reaction times and minimized waste generation, aligning with green chemistry principles.

From an analytical standpoint, 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, conformational flexibility, and intermolecular interactions. Such information is crucial for understanding its behavior in different chemical environments and for designing subsequent experiments.

Looking ahead, ongoing research is focused on expanding the functional group diversity of 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide to unlock new chemical reactivity and biological activity. For example, efforts are being made to introduce electron-withdrawing or donating groups at strategic positions on the quinoline ring to modulate its electronic properties. Additionally, researchers are exploring its potential as a building block for constructing larger molecular frameworks, such as polycyclic compounds or supramolecular assemblies.

In conclusion, 2-p-Tolyl-Quinoline-4-Carboxylic Acid Benzylamide (CAS No. 332381-76-7) stands out as a versatile compound with multifaceted applications across chemistry, biology, and materials science. Its unique structure, coupled with its tunable properties, positions it as a valuable tool for addressing complex scientific challenges. As research continues to uncover new facets of this compound's potential, it is likely to play an increasingly important role in both academic and industrial settings.